Cas no 139477-93-3 (Benzenepropanoic acid, a-methylene-4-(2-methylpropyl)-)

• Product Name: Benzenepropanoic acid, a-methylene-4-(2-methylpropyl)-
• CAS No: 139477-93-3
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 102152
• Update Time: 2024-01-24

Benzenepropanoic acid, a-methylene-4-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-methylene-4-(2-methylpropyl)-
• 2-(4-Isobutylbenzyl)acrylic acid
• Benzenepropanoic acid, -alpha--methylene-4-(2-methylpropyl)- (9CI)
• Benzenepropanoic acid, α-methylene-4-(2-methylpropyl)-

• Inchi： 1S/C14H18O2/c1-10(2)8-12-4-6-13(7-5-12)9-11(3)14(15)16/h4-7,10H,3,8-9H2,1-2H3,(H,15,16)
• InChI Key： MFXULEJIVCESPU-UHFFFAOYSA-N
• SMILES： C1(CC(=C)C(O)=O)=CC=C(CC(C)C)C=C1

Computed Properties

• Exact Mass: 218.131
• Monoisotopic Mass: 218.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.034±0.06 g/cm3(Predicted)
• Boiling Point: 370.0±21.0 °C(Predicted)
• PSA: 37.30000
• LogP: 3.06840
• pka: 4.31±0.11(Predicted)